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Compound of Interest

Compound Name: Glucocerebrosidase-IN-1

Cat. No.: B12398681

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Glucocerebrosidase-IN-1 is a potent and selective inhibitor of glucocerebrosidase (GCase), a
lysosomal enzyme responsible for the hydrolysis of glucosylceramide into glucose and
ceramide.[1][2] GCase dysfunction is associated with Gaucher disease, a lysosomal storage
disorder, and is a significant genetic risk factor for Parkinson's disease.[3][4]
Glucocerebrosidase-IN-1 serves as a valuable research tool for studying the physiological
and pathological roles of GCase. Proper preparation of stock solutions is critical for obtaining
accurate and reproducible results in cell-based assays. These application notes provide
detailed protocols for the preparation, storage, and use of Glucocerebrosidase-IN-1 in cell
culture experiments.

Data Presentation
Chemical Properties of Glucocerebrosidase-IN-1
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Property Value Reference
Form Glucocerebrosidase-IN-1 [1]
Molecular Formula C13H27NOs [1]
Molecular Weight 245.36 g/mol [1]

ICso0 29.3 uM (for GCase) [1]

Ki 18.5 M [1]

Form Glucoceret?rosidase-lN-l 5176]

Hydrochloride

Molecular Formula C13H28CINO3 [51[6]
Molecular Weight 281.82 g/mol [5][6]

Recommended Stock Solution Parameters

Recommendation

Parameter

Solvent

Dimethyl sulfoxide (DMSO)

Stock Concentration

10 mM

Storage Temperature

-20°C or -80°C

Storage Duration

Up to 6 months at -80°C

Final DMSO Concentration in Media < 0.5%

Experimental Protocols

Materials

» Glucocerebrosidase-IN-1 (or its hydrochloride salt) powder

¢ Anhydrous dimethyl sulfoxide (DMSQO), cell culture grade

 Sterile microcentrifuge tubes

o Sterile, calibrated pipettes and tips
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e \ortex mixer

e Calculator

Calculations for 10 mM Stock Solution

1. Using Glucocerebrosidase-IN-1 (MW: 245.36 g/mol ):

To prepare a 10 mM stock solution, you need to dissolve 2.4536 mg of Glucocerebrosidase-
IN-1 in 1 mL of DMSO.

e Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
e Mass (mg) = 0.010 mol/L * 0.001 L * 245.36 g/mol * 1000 mg/g = 2.4536 mg
2. Using Glucocerebrosidase-IN-1 Hydrochloride (MW: 281.82 g/mol ):

To prepare a 10 mM stock solution, you need to dissolve 2.8182 mg of Glucocerebrosidase-
IN-1 hydrochloride in 1 mL of DMSO.

e Mass (mg) = 0.010 mol/L * 0.001 L * 281.82 g/mol * 1000 mg/g = 2.8182 mg

Procedure for Preparing a 10 mM Stock Solution

e Weighing: Carefully weigh the required amount of Glucocerebrosidase-IN-1 powder in a
sterile microcentrifuge tube.

¢ Solubilization: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the powder.

¢ Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (up to 37°C) may assist in solubilization if necessary.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Preparation of Working Solutions for Cell Culture

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve
the desired final concentration for your experiment. It is recommended to perform
intermediate dilutions to ensure accuracy.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is below 0.5% to avoid cytotoxicity. A vehicle control (medium with the same final
concentration of DMSO) should always be included in experiments.

Mandatory Visualizations
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Caption: Inhibition of the GCase pathway by Glucocerebrosidase-IN-1.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Glucocerebrosidase-IN-1 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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